Cas no 620175-78-2 (7-chloro-1-methyl-1H-Indole)

7-chloro-1-methyl-1H-Indole structure
7-chloro-1-methyl-1H-Indole structure
Product Name:7-chloro-1-methyl-1H-Indole
CAS No:620175-78-2
MF:C9H8ClN
MW:165.619521141052
CID:1114973
PubChem ID:22139105
Update Time:2025-04-20

7-chloro-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-1-methyl-1H-Indole
    • 7-chloro-1-methylindole
    • DB-087588
    • SCHEMBL837711
    • JTAASMMWIYJFTO-UHFFFAOYSA-N
    • 620175-78-2
    • Inchi: 1S/C9H8ClN/c1-11-6-5-7-3-2-4-8(10)9(7)11/h2-6H,1H3
    • InChI Key: JTAASMMWIYJFTO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C=CN(C)C=21

Computed Properties

  • Exact Mass: 165.0345270g/mol
  • Monoisotopic Mass: 165.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 4.9Ų
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